Cas no 2138235-34-2 (rac-(1R,2S)-2-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid
• CAS No: 2138235-34-2
• MF: C₆H₇F₃O₂
• MW: 168.113792657852
• CID: 6252809
• PubChem ID: 163289416
• Update Time: 2025-06-20

rac-(1R,2S)-2-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-705432
• SCHEMBL24408787
• rac-(1R,2S)-2-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid
• 2138235-34-2

• Inchi： 1S/C6H7F3O2/c7-6(8,9)2-3-1-4(3)5(10)11/h3-4H,1-2H2,(H,10,11)/t3-,4+/m0/s1
• InChI Key： SZPMHXQQSASAGG-IUYQGCFVSA-N
• SMILES： FC(C[C@@H]1C[C@H]1C(=O)O)(F)F

Computed Properties

• Exact Mass: 168.03981395g/mol
• Monoisotopic Mass: 168.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2S)-2-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid

Introducing rac-(1R,2S)-2-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid (CAS No. 2138235-34-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

rac-(1R,2S)-2-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid, identified by the chemical identifier CAS No. 2138235-34-2, represents a significant compound in the realm of pharmaceutical chemistry. This enantiomerically complex molecule has garnered attention due to its unique structural properties and its potential applications in the synthesis of biologically active agents. The presence of a cyclopropane ring substituted with a 2,2,2-trifluoroethyl group introduces distinct electronic and steric characteristics, making it a valuable building block for drug discovery initiatives.

The cyclopropane moiety is renowned for its strained three-membered ring structure, which often enhances the metabolic stability and binding affinity of molecules incorporating this scaffold. In contrast, the trifluoroethyl group introduces fluorine atoms, which are well-documented for their ability to modulate lipophilicity, metabolic resistance, and overall pharmacokinetic profiles. The combination of these features in rac-(1R,2S)-2-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid positions it as a promising candidate for further derivatization and exploration in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as asymmetric hydrogenation and enantioselective catalysis have been employed to isolate the desired (1R,2S) configuration with high purity. These innovations not only streamline the supply chain but also reduce costs associated with downstream processing. The growing emphasis on green chemistry principles has further driven the development of sustainable synthetic routes for compounds like rac-(1R,2S)-2-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid, ensuring minimal environmental impact.

In the context of drug development, the utility of this compound extends across multiple therapeutic areas. Its structural motif has been explored in the design of novel antibiotics targeting resistant bacterial strains. The fluorinated cyclopropane scaffold is particularly intriguing because it can mimic natural bioactive molecules while offering enhanced pharmacological properties. Preliminary studies have demonstrated its potential in inhibiting specific enzymatic pathways associated with inflammation and pain management.

Moreover, the adaptability of rac-(1R,2S)-2-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid as a chiral intermediate allows for the synthesis of enantiomerically pure derivatives with tailored biological activities. Researchers have leveraged this compound to develop potent protease inhibitors and kinase modulators, which are critical targets in oncology and immunology research. The ability to fine-tune both steric and electronic effects through structural modifications offers chemists a high degree of flexibility in optimizing lead compounds.

The integration of computational modeling has further accelerated the discovery process by predicting binding affinities and metabolic liabilities before experimental validation. Molecular docking studies have highlighted key interactions between derivatives of rac-(1R,2S)-2-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid and target proteins. These insights have guided medicinal chemists in designing next-generation molecules with improved efficacy and reduced side effects.

As interest in fluorinated compounds continues to grow due to their favorable pharmacokinetic profiles,rac-(1R,2S)-2-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid stands out as a cornerstone compound for future research endeavors. Its unique combination of structural features makes it an indispensable tool for synthetic chemists seeking to develop innovative therapeutic agents. Collaborative efforts between academia and industry are essential to fully exploit its potential in addressing unmet medical needs.

The future directions for this compound include exploring its role in developing treatments for neurodegenerative disorders and infectious diseases where structural complexity is often a key determinant of therapeutic success. Advances in biocatalysis may also enable more sustainable production methods by harnessing enzymatic reactions that selectively functionalize this scaffold.

In conclusion,rac-(1R,2S)-[B] has emerged as a pivotal intermediate in pharmaceutical synthesis due to its versatile structural features and broad applicability across various therapeutic domains. The ongoing research into its derivatives underscores its importance as a chemical entity that bridges innovation with practical drug development solutions.